![molecular formula C13H25O6PS2 B216919 (2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate CAS No. 19594-35-5](/img/structure/B216919.png)
(2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate
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Overview
Description
(2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate, also known as DEPTSP, is a chemical compound that has gained attention in scientific research due to its potential use in various applications.
Mechanism of Action
The mechanism of action of (2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are essential for the growth and survival of bacteria, fungi, viruses, and cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species, which can cause oxidative damage to cells. This compound has also been shown to reduce inflammation and improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using (2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate in lab experiments is its versatility. It can be used in a range of applications, from antibacterial studies to cancer research. However, one limitation is that this compound is a relatively new compound, and more research is needed to fully understand its properties and potential uses.
Future Directions
There are several future directions for research on (2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate. One area of interest is its potential use in developing new antibiotics to combat antibiotic-resistant bacteria. This compound has also shown promise in cancer research, and further studies could lead to the development of new cancer treatments. Additionally, research on the potential uses of this compound in other areas, such as agriculture and environmental science, could yield interesting results.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential use in various applications. Its versatility and potential for use in developing new antibiotics and cancer treatments make it an area of interest for future research.
Synthesis Methods
(2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate can be synthesized by reacting 3-mercaptopropionic acid with diethyl phosphite and thionyl chloride. The resulting product is then reacted with 3-chloro-2-hydroxypropyl acrylate to obtain this compound.
Scientific Research Applications
(2-Diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate has been studied for its potential use as a bioactive molecule in various applications. It has been shown to have antibacterial, antifungal, and antiviral properties. This compound has also been studied for its potential use in cancer treatment as it has been shown to inhibit the growth of cancer cells.
properties
CAS RN |
19594-35-5 |
---|---|
Molecular Formula |
C13H25O6PS2 |
Molecular Weight |
372.4 g/mol |
IUPAC Name |
(2-diethoxyphosphinothioylsulfanyl-3-propanoyloxypropyl) propanoate |
InChI |
InChI=1S/C13H25O6PS2/c1-5-12(14)16-9-11(10-17-13(15)6-2)22-20(21,18-7-3)19-8-4/h11H,5-10H2,1-4H3 |
InChI Key |
RJDHZNOONXZYKJ-UHFFFAOYSA-N |
SMILES |
CCC(=O)OCC(COC(=O)CC)SP(=S)(OCC)OCC |
Canonical SMILES |
CCC(=O)OCC(COC(=O)CC)SP(=S)(OCC)OCC |
Origin of Product |
United States |
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